Cas no 402602-24-8 (4,5,6,7-Tetrahydro-2H-indazol-3-ol)

• Product Name: 4,5,6,7-Tetrahydro-2H-indazol-3-ol
• CAS No: 402602-24-8
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 925522
• PubChem ID: 815678
• Update Time: 2025-05-21

4,5,6,7-Tetrahydro-2H-indazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 2H-Indazol-3-ol, 4,5,6,7-tetrahydro- (9CI)
• 4,5,6,7-Tetrahydro-2H-indazol-3-ol
• 402602-24-8
• 4,5,6,7-tetrahydro-1H-indazol-3(2H)-one
• SCHEMBL1101245
• HMS1659A22
• 3H-Indazol-3-one,1,2,4,5,6,7-hexahydro-
• STK332546
• CS-15600
• AB00682945-01
• AKOS003609386
• 1,2,4,5,6,7-hexahydro-3H-indazol-3-one
• InChI=1/C7H10N2O/c10-7-5-3-1-2-4-6(5)8-9-7/h1-4H2,(H2,8,9,10
• STK028619
• EN300-1779126
• DA-05867
• SCHEMBL17290948
• DTXSID401016446
• MFCD00462221
• CS-0035296
• DB-270373
• AKOS003264118
• 4446-60-0
• 1,2,4,5,6,7-hexahydroindazol-3-one
• CS-WAA0030
• AKOS002217533
• SCHEMBL15996017
• 4,5,6,7-tetrahydro-1h-indazol-3-ol
• 1,2,4,5,6,7-Hexahydro-indazol-3-one
• 4344-73-4
• F3120-0021
• MFCD01407953
• 3H-Indazol-3-one, 1,2,4,5,6,7-hexahydro-
• 2H-Indazol-3-ol,4,5,6,7-tetrahydro-
• 2H-indazol-3-ol, 4,5,6,7-tetrahydro-
• 3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-phenyl-
• ALBB-022289

• MDL： MFCD00462221
• Inchi： 1S/C7H10N2O/c10-7-5-3-1-2-4-6(5)8-9-7/h1-4H2,(H2,8,9,10)
• InChI Key： UFNPJQRQWKZJNL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCCC2)NN1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 4,5,6,7-Tetrahydro-2H-indazol-3-ol

Recent Advances in the Study of 4,5,6,7-Tetrahydro-2H-indazol-3-ol (CAS: 402602-24-8): A Comprehensive Research Brief

4,5,6,7-Tetrahydro-2H-indazol-3-ol (CAS: 402602-24-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 4,5,6,7-Tetrahydro-2H-indazol-3-ol is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively target JAK2 kinases, which are involved in myeloproliferative neoplasms.

In addition to its kinase inhibitory properties, 4,5,6,7-Tetrahydro-2H-indazol-3-ol has been investigated for its potential as a scaffold for the design of novel antimicrobial agents. A study conducted by researchers at the University of Cambridge in 2024 revealed that certain derivatives of this compound exhibit broad-spectrum antibacterial activity, particularly against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The study also elucidated the mechanism of action, which involves disruption of bacterial cell membrane integrity.

The synthetic accessibility of 4,5,6,7-Tetrahydro-2H-indazol-3-ol has also been a focal point of recent research. Advances in catalytic methodologies, such as the use of palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable synthesis of this compound and its derivatives. A 2024 report in Organic Letters detailed a novel one-pot synthesis approach that significantly reduces the number of steps and improves yield, thereby facilitating its use in large-scale pharmaceutical production.

Despite these promising developments, challenges remain in the optimization of 4,5,6,7-Tetrahydro-2H-indazol-3-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent computational modeling efforts, as described in a 2024 article in ACS Chemical Biology, have provided valuable insights into the compound's binding interactions with target proteins, paving the way for the rational design of more effective derivatives.

In conclusion, 4,5,6,7-Tetrahydro-2H-indazol-3-ol (CAS: 402602-24-8) represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. Ongoing research continues to uncover new applications and refine its therapeutic profile, making it a compound of enduring interest in the chemical biology and medicinal chemistry communities.